Cas no 76015-47-9 (1,3-Benzodioxole-5-carbonyl chloride, 7-methoxy- (9CI))

• Product Name: 1,3-Benzodioxole-5-carbonyl chloride, 7-methoxy- (9CI)
• CAS No: 76015-47-9
• MF: C₉H₇ClO₄
• MW: 214.60248208046
• CID: 560839
• PubChem ID: 45081255
• Update Time: 2025-04-19

1,3-Benzodioxole-5-carbonyl chloride, 7-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carbonyl chloride, 7-methoxy- (9CI)
• Myristicoylchloride
• 1,3-Benzodioxole-5-carbonylchloride, 7-methoxy-
• 7-methoxy-1,3-benzodioxole-5-carbonyl chloride
• FOIIGBZKBPCMII-UHFFFAOYSA-N
• 3,4-methylenedioxy-5-methoxy-benzoyl chloride
• 76015-47-9
• DTXSID90664473
• SCHEMBL4940987
• 1,3-Benzodioxole-5-carbonyl chloride,7-methoxy-(9ci)
• 7-Methoxy-2H-1,3-benzodioxole-5-carbonyl chloride

• Inchi： 1S/C9H7ClO4/c1-12-6-2-5(9(10)11)3-7-8(6)14-4-13-7/h2-3H,4H2,1H3
• InChI Key： FOIIGBZKBPCMII-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2=C(C=1)OCO2)OC)=O

Computed Properties

• Exact Mass: 214.003
• Monoisotopic Mass: 214.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles